Cas no 1314354-06-7 (2,5-Dibromo-4-cyclobutyl-1,3-thiazole)

• Product Name: 2,5-Dibromo-4-cyclobutyl-1,3-thiazole
• CAS No: 1314354-06-7
• MF: C₇H₇Br₂NS
• MW: 297.010178804398
• MDL: MFCD19544118
• CID: 5613765
• PubChem ID: 66521222
• Update Time: 2023-09-20

2,5-Dibromo-4-cyclobutyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• AKOS015946569
• 1314354-06-7
• 2,5-dibromo-4-cyclobutyl-1,3-thiazole
• EN300-3239454
• 2,5-Dibromo-4-(cyclobutyl)thiazole
• Thiazole, 2,5-dibromo-4-cyclobutyl-
• 2,5-Dibromo-4-cyclobutylthiazole
• 2,5-Dibromo-4-cyclobutyl-1,3-thiazole

• MDL： MFCD19544118
• Inchi： 1S/C7H7Br2NS/c8-6-5(4-2-1-3-4)10-7(9)11-6/h4H,1-3H2
• InChI Key： XBMDWXJCLMQFKT-UHFFFAOYSA-N
• SMILES： BrC1=C(C2CCC2)N=C(S1)Br

Computed Properties

• Exact Mass: 296.86455g/mol
• Monoisotopic Mass: 294.86660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.976±0.06 g/cm3(Predicted)
• Boiling Point: 307.0±30.0 °C(Predicted)
• pka: -0.51±0.10(Predicted)